8-((2,4-Difluorophenyl)sulfonyl)-3-(3,4-dimethylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one

• IUPAC Name: 8-(2,4-difluorophenyl)sulfonyl-3-(3,4-dimethylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• InChI: InChI=1S/C21H21F2N3O3S/c1-13-3-4-15(11-14(13)2)19-20(27)25-21(24-19)7-9-26(10-8-21)30(28,29)18-6-5-16(22)12-17(18)23/h3-6,11-12H,7-10H2,1-2H3,(H,25,27)
• InChI Key: OYBPCMLTHHKKJJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NC3(CCN(CC3)S(=O)(=O)C4=C(C=C(C=C4)F)F)NC2=O)C
• Molecular Formula: C21H21F2N3O3S
• Molecular Weight: 433.5 g/mol

Description

8-((2,4-Difluorophenyl)sulfonyl)-3-(3,4-dimethylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one is a useful research compound. Its molecular formula is C21H21F2N3O3S and its molecular weight is 433.47. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Research has shown that compounds containing 1,2,4,8-tetraazaspiro[4.5]dec-2-enes, which are structurally related to the specified compound, exhibit significant antimicrobial activity against various strains of microbes. This includes a series of compounds synthesized from reactions involving 4-piperidone benzoylhydrazones and nitrilimines, indicating potential applications in developing antimicrobial agents (Dalloul et al., 2017).

Antifungal Properties

Compounds structurally similar to the specified chemical, particularly those containing 1,2,4-triazoles with a difluoro(substituted sulfonyl)methyl moiety, have demonstrated potent antifungal activities. This includes effectiveness against strains like Candida albicans and Aspergillus fumigatus, both in vitro and in vivo, suggesting their potential in antifungal treatments (Eto et al., 2001).

Fluorescent Molecular Probes

Fluorescent solvatochromic dyes based on compounds containing diphenyloxazoles with a sulfonyl group exhibit solvent-dependent fluorescence. This characteristic is useful in developing ultrasensitive fluorescent molecular probes for biological studies, indicating potential applications in biological imaging and diagnostics (Diwu et al., 1997).

Fuel-Cell Applications

Sulfonated poly(arylene ether sulfone)s block copolymers containing fluorenyl groups, synthesized using bis(4-fluorophenyl)sulfone, have shown promising properties for fuel-cell applications. Their high proton conductivity and mechanical properties make them suitable for use in fuel-cell membranes, indicating potential in sustainable energy technologies (Bae et al., 2009).

Anti-Inflammatory and Tumor Inhibitory Activities

Sulfone derivatives, including those similar to the specified compound, have been evaluated for their anti-inflammatory and tumor cells growth inhibitory activities. Certain sulfone derivatives showed significant inhibition of inflammatory mediators and arrested tumor cell growth in various stages, suggesting their potential in medical therapies for inflammation and cancer (Fang et al., 2006).